Cas no 1695135-88-6 (5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester
• CAS No: 1695135-88-6
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5275913
• Update Time: 2025-10-09

5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester

• Inchi： 1S/C10H14N2O4/c1-3-16-5-4-8-11-6-7(9(13)12-8)10(14)15-2/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： GAWFYAQIWVOXRI-UHFFFAOYSA-N
• SMILES： C1(CCOCC)NC(=O)C(C(OC)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester

5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester and CAS No. 1695135-88-6: A Comprehensive Overview

The compound 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester, identified by the CAS number CAS No. 1695135-88-6, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the pyrimidine family, a class of heterocyclic organic compounds that are widely recognized for their biological and pharmacological importance. Pyrimidines are fundamental structural units in nucleic acids, such as DNA and RNA, and have been extensively studied for their potential in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. The specific structure of 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester incorporates several functional groups that contribute to its unique chemical properties and biological activity. The presence of a carboxylic acid ester at the 1-position and an ethoxyethyl group at the 2-position introduces both hydrophilic and lipophilic characteristics, making it a versatile candidate for further pharmacological exploration.

In the context of contemporary research, this compound has garnered attention due to its potential applications in the treatment of various diseases. Studies have indicated that pyrimidine-based molecules can exhibit inhibitory effects on enzymes and receptors involved in critical biological pathways. For instance, derivatives of pyrimidine have been explored for their antimicrobial, antiviral, and anticancer properties. The specific modifications in the structure of 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester may contribute to its ability to interact with biological targets in a unique manner.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyrimidine core. The introduction of the ethoxyethyl group at the 2-position is particularly challenging due to its steric hindrance and reactivity requirements. However, recent improvements in synthetic techniques have made it feasible to produce this compound with high efficiency.

Evaluation of the pharmacological properties of 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential inhibitory activity against certain enzymes associated with inflammatory responses and cell proliferation. These findings suggest that this compound may have therapeutic benefits in conditions such as cancer and autoimmune diseases. Additionally, preliminary in vivo studies have demonstrated favorable pharmacokinetic profiles, indicating good absorption, distribution, metabolism, and excretion (ADME) characteristics.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying other functional groups or introducing additional substituents, researchers can explore new analogs with enhanced biological activity or improved pharmacological properties. Computational modeling techniques have been increasingly used to predict the binding affinity of these derivatives to biological targets, thereby accelerating the drug discovery process.

The role of computational chemistry in understanding the interactions between 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester and biological molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into the molecular mechanisms underlying its pharmacological effects. These computational approaches complement experimental data by offering detailed atomic-level information about protein-ligand interactions.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-, methyl ester (CAS No. 1695135-88-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.